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Introduction

Calystegine A3 is a naturally occurring polyhydroxylated nortropane alkaloid belonging to the
calystegine class of compounds. These compounds, also known as iminosugars, are
analogues of sugars where the ring oxygen has been replaced by a nitrogen atom. This
structural feature confers upon them the ability to act as potent inhibitors of various
glycosidases, enzymes that play crucial roles in a wide range of biological processes. The
unique structure and biological activity of Calystegine A3 have garnered significant interest
within the scientific community, particularly in the fields of glycobiology and drug discovery. This
technical guide provides a comprehensive overview of the chemical structure, properties, and
relevant experimental data for Calystegine A3.

Chemical Structure and Properties

Calystegine A3 possesses a bicyclic nortropane core substituted with three hydroxyl groups.
Its systematic IUPAC name is (1R,2S,3R,5R)-8-azabicyclo[3.2.1]octane-1,2,3-triol[1]. The
stereochemistry of the hydroxyl groups is crucial for its biological activity.

Below is a two-dimensional representation of the chemical structure of Calystegine A3:

Caption: 2D Chemical Structure of Calystegine A3.
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A summary of the key chemical and physical properties of Calystegine A3 is presented in the

table below for easy reference.

Property Value Reference
(1R,2S,3R,5R)-8-

IUPAC Name azabicyclo[3.2.1]octane-1,2,3- [1]
triol

CAS Number 131580-36-4 [1]

Molecular Formula C7H13NOs [1]

Molecular Weight 159.18 g/mol [1]
C1C[C@]2(--INVALID-LINK--

SMILES [1]
O">C@HO)O
XOCBOVUINUHZJA-

InChl Key [1]

MVIOUDGNSA-N

Experimental Data
Natural Occurrence and Isolation

Calystegine A3 is found in various plant species, most notably in the Solanaceae family,

including potatoes (Solanum tuberosum) and eggplants (Solanum melongena), as well as in

the Convolvulaceae family.[2][3][4]

A general workflow for the isolation of Calystegine A3 from plant material is depicted below.

This typically involves extraction, followed by ion-exchange chromatography to separate the

basic alkaloids from other plant constituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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